Cas no 1194-13-4 (3-(thiophen-2-yl)prop-2-yn-1-ol)

• Product Name: 3-(thiophen-2-yl)prop-2-yn-1-ol
• CAS No: 1194-13-4
• MF: C₇H₆OS
• MW: 138.186940670013
• MDL: MFCD07364011
• CID: 1209965
• PubChem ID: 11040769
• Update Time: 2025-04-26

3-(thiophen-2-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(2-thienyl)-
• 3-(thiophen-2-yl)prop-2-yn-1-ol
• EN300-95183
• 3-thiophen-2-ylprop-2-yn-1-ol
• 3-Thiophene-2-yl-prop-2-yn-1-ol
• 3-(2-thienyl)-2-propyn-1-ol
• SVYGRAAJWLKOCZ-UHFFFAOYSA-N
• BAA19413
• SCHEMBL81509
• F8882-4091
• AKOS005216151
• starbld0041067
• MFCD07364011
• 3-(2-thienyl)prop-2-yn-1-ol
• 3-thiophen-2-yl-prop-2-yn-1-ol
• DTXSID201310620
• 1194-13-4
• 3-(2-thienyl)-2-propyne-1-ol

• MDL： MFCD07364011
• Inchi： 1S/C7H6OS/c8-5-1-3-7-4-2-6-9-7/h2,4,6,8H,5H2
• InChI Key： SVYGRAAJWLKOCZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CCO

Computed Properties

• Exact Mass: 138.01398
• Monoisotopic Mass: 138.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(thiophen-2-yl)prop-2-yn-1-ol

Chemical Profile of 2-Propyn-1-ol, 3-(2-thienyl)- (CAS No. 1194-13-4)

2-Propyn-1-ol, 3-(2-thienyl)-, identified by its Chemical Abstracts Service (CAS) number 1194-13-4, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and material science. This molecule, featuring a propynyl group attached to a thiophene ring, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 2-propyn-1-ol, 3-(2-thienyl)- consists of an alkyne functional group (-C≡CH) linked to a hydroxyl group (-OH) and a thiophene moiety. The presence of the thiophene ring introduces aromaticity and electronic delocalization, which can influence the compound's reactivity and interaction with biological targets. This combination of functional groups makes it an intriguing molecule for further exploration in drug discovery and industrial applications.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophene derivatives have been extensively studied for their potential as antimicrobial, antifungal, anti-inflammatory, and anticancer agents. The incorporation of the propynyl group into the thiophene framework enhances the molecule's versatility, allowing for further chemical modifications that can tailor its properties for specific applications.

One of the most compelling aspects of 2-propyn-1-ol, 3-(2-thienyl)- is its utility as a building block in organic synthesis. The alkyne and hydroxyl groups provide multiple sites for functionalization, enabling chemists to design complex molecules with precise structural motifs. This flexibility has made it a valuable precursor in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-propyn-1-ol, 3-(2-thienyl)-. For instance, transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce diverse substituents onto the thiophene ring. These techniques have opened new avenues for creating novel derivatives with enhanced biological activity and improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in thiophene-based compounds due to their ability to modulate biological pathways effectively. For example, certain thiophene derivatives have been investigated for their potential role in treating neurological disorders by interacting with specific neurotransmitter receptors. The propynyl group in 2-propyn-1-ol, 3-(2-thienyl)- can be strategically modified to optimize binding affinity and selectivity, making it a promising scaffold for drug development.

Material science applications of 2-propyn-1-ol, 3-(2-thienyl)- are also emerging as an area of significant interest. The compound's ability to form stable polymers and copolymers has led to its exploration in the development of conductive materials and organic semiconductors. These materials are crucial for next-generation electronic devices, including flexible displays and solar cells.

The synthesis of 2-propyn-1-ol, 3-(2-thienyl)- typically involves multi-step reactions starting from readily available precursors such as propyne and thiophene derivatives. Catalytic processes play a key role in ensuring high yields and purity, which are essential for pharmaceutical-grade materials. Recent studies have focused on optimizing these synthetic routes to minimize waste and improve sustainability.

In conclusion,2-propyn-1-ol, 3-(2-thienyl)- (CAS No. 1194-13-4) is a multifaceted compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines. As research continues to uncover new synthetic strategies and biological activities,thiophene-based compounds like this one are likely to remain at the forefront of scientific exploration.